Cas no 1576-14-3 (4-Nitro Propofol)

• Product Name: 4-Nitro Propofol
• CAS No: 1576-14-3
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 1061722
• PubChem ID: 10680603
• Update Time: 2025-04-20

4-Nitro Propofol Chemical and Physical Properties

Names and Identifiers

• 4-Nitro Propofol
• 2,6-Diisopropyl-4-nitrophenol
• 4-nitro-2,6-di(propan-2-yl)phenol
• (2,6-di-isopropyl)-4-nitrophenol
• 2,6-Bis(1-methylethyl)-4-nitro-phenol
• 2,6-di-isopropyl-4-nitrophenol
• 2,6-Diisopropyl-4-nitro-phenol
• 4-Nitro-2,6-diisopropylphenol
• CHEBI:183012
• CHEMBL299111
• diisopropyl-2,6-nitro-4-phenol
• DNC014749
• FT-0672927
• SureCN6978784
• PD180182
• 1576-14-3
• 4-nitro-2,6-bis(propan-2-yl)phenol
• 2,6-bis(1-methylethyl)-4-nitrophenol
• BDOVQBSHXBPOLJ-UHFFFAOYSA-N
• DA-27107
• DTXSID20443430
• F53659
• SCHEMBL6978784
• J-009427
• 4-Nitro-2,6-diisopropylphenol; 2,6-Bis(1-methylethyl)-4-nitro-phenol; 2,6-Diisopropyl-4-nitrophenol;

• Inchi： 1S/C12H17NO3/c1-7(2)10-5-9(13(15)16)6-11(8(3)4)12(10)14/h5-8,14H,1-4H3
• InChI Key： BDOVQBSHXBPOLJ-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1C(C)C)[N+](=O)[O-])C(C)C

Computed Properties

• Exact Mass: 223.12091
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 63.37